Cas no 1566882-97-0 ((3-aminopropyl)(4-chloro-3-methylphenyl)methylamine)

• Product name: (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine
• CAS No: 1566882-97-0
• MF: C₁₁H₁₇ClN₂
• MW: 212.719081640244
• CID: 6442315
• PubChem ID: 104422036

(3-aminopropyl)(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine
• EN300-1283423
• 1566882-97-0
• (3-aminopropyl)[(4-chloro-3-methylphenyl)methyl]amine

• Inchi： 1S/C11H17ClN2/c1-9-7-10(3-4-11(9)12)8-14-6-2-5-13/h3-4,7,14H,2,5-6,8,13H2,1H3
• InChI Key： YKPORFURGZZHPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCCN

Computed Properties

• Exact Mass: 212.1080262g/mol
• Monoisotopic Mass: 212.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų
• XLogP3: 1.7

Additional information on (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine

Comprehensive Overview of (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine (CAS No. 1566882-97-0)

(3-aminopropyl)(4-chloro-3-methylphenyl)methylamine is a specialized organic compound with the CAS number 1566882-97-0. This compound belongs to the class of amine derivatives and is widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both aminopropyl and chloro-methylphenyl groups, makes it a valuable intermediate in synthetic chemistry.

The compound's chemical properties include a molecular weight of approximately 226.73 g/mol and a purity level that can exceed 98% in commercial grades. Researchers often seek high-purity (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine for applications requiring precise reactivity. Its solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol makes it versatile for laboratory use.

In recent years, 1566882-97-0 has gained attention due to its potential role in drug discovery. Pharmaceutical companies are exploring its derivatives for central nervous system (CNS) targeting molecules, aligning with the growing demand for neurological therapeutics. This trend reflects the broader industry focus on precision medicine and personalized treatment approaches.

The synthesis of (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure optimal yield. Advanced purification techniques such as column chromatography and recrystallization are commonly employed to achieve the desired purity levels. These processes are critical for researchers requiring CAS 1566882-97-0 for sensitive applications.

From an industrial perspective, the global market for amine-based intermediates like 1566882-97-0 is expanding, driven by increased R&D investment in life sciences. Quality suppliers typically provide detailed technical data sheets and material safety information, addressing the compound's stability under various storage conditions. Proper handling includes protection from moisture and storage in amber glass containers under inert atmosphere when long-term stability is required.

Analytical characterization of (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm both identity and purity, which are essential parameters for research applications. The compound typically shows characteristic peaks in 1H NMR around δ 7.2-7.4 ppm (aromatic protons) and δ 2.6-3.0 ppm (aliphatic protons).

Emerging applications for CAS 1566882-97-0 include its use in polymer modification and surface functionalization. Materials scientists are investigating its potential as a building block for advanced functional materials, particularly in the development of smart coatings and responsive surfaces. This aligns with current industry trends toward sustainable material innovation.

For researchers working with (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine, proper laboratory practices include working in well-ventilated areas and using appropriate personal protective equipment. While not classified as hazardous under standard conditions, prudent handling follows good laboratory practice (GLP) guidelines. The compound's structural analogs have shown interesting biological activities, making this chemical entity valuable for structure-activity relationship (SAR) studies.

The future outlook for 1566882-97-0 appears promising, with potential applications expanding into catalysis and nanotechnology. As synthetic methodologies advance, the compound's role as a versatile intermediate may grow further. Current research publications indicate increasing interest in its chiral derivatives for asymmetric synthesis applications.

When sourcing (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine, quality-conscious buyers should verify suppliers' certificates of analysis (CoA) and inquire about batch-to-batch consistency. Reputable manufacturers typically offer custom synthesis services and can provide gram to kilogram quantities with guaranteed specifications. The compound's shelf life under proper storage conditions generally exceeds 24 months.

In conclusion, CAS 1566882-97-0 represents an important building block in modern chemical research and development. Its unique structural features and versatile reactivity profile make it valuable across multiple scientific disciplines. As innovation in specialty chemicals continues to accelerate, compounds like (3-aminopropyl)(4-chloro-3-methylphenyl)methylamine will likely play increasingly significant roles in scientific advancement and technological breakthroughs.